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Compound of Interest

Compound Name: SMER28

Cat. No.: B1682090 Get Quote

Providing critical safety and logistical information for researchers, this guide outlines the proper

disposal procedures for SMER28, an autophagy-enhancing small molecule. Adherence to

these protocols is essential for maintaining a safe laboratory environment and ensuring

regulatory compliance.

SMER28 is a widely used compound in cellular biology research, valued for its ability to induce

autophagy independently of the mTOR pathway.[1] As with all laboratory chemicals,

understanding the appropriate disposal methods is paramount to mitigate risks and protect the

environment. This document provides a step-by-step guide for the safe handling and disposal

of SMER28 waste.

Summary of Key Data
For quick reference, the following table summarizes essential quantitative information for

SMER28.
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Property Value

Molecular Weight 264.12 g/mol

Purity ≥98% (HPLC)

Formula C₁₁H₁₀BrN₃

CAS Number 307538-42-7

Solubility in DMSO ≥ 32 mg/mL[2]

Experimental Protocols: Proper Disposal
Procedures
The disposal of SMER28, as with any laboratory chemical, should always be performed in

accordance with institutional and local regulations. Consult your institution's Environmental

Health and Safety (EHS) office for specific guidance. The following procedures are based on

general best practices for chemical waste disposal.

Personal Protective Equipment (PPE)
Before handling SMER28 waste, ensure you are wearing the appropriate personal protective

equipment:

Safety goggles

Chemical-resistant gloves (such as nitrile gloves)

A lab coat

Disposal of Solid SMER28 Waste
Solid waste includes unused SMER28 powder, as well as contaminated items such as weigh

boats, pipette tips, and gloves.

Segregation: Collect all solid waste contaminated with SMER28 in a designated, leak-proof

container clearly labeled as "Hazardous Waste."[3]
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Labeling: The label should include the chemical name ("SMER28" and "6-Bromo-N-2-

propenyl-4-quinazolinamine"), the hazard characteristics (e.g., "Toxic," "Irritant" - consult the

specific Safety Data Sheet), and the date of accumulation.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated area

away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's EHS-approved

hazardous waste management service.[3]

Disposal of Liquid SMER28 Waste
Liquid waste typically consists of SMER28 dissolved in a solvent, most commonly Dimethyl

Sulfoxide (DMSO).

Segregation: Collect all liquid waste containing SMER28 in a dedicated, sealed, and

chemical-resistant container.[4] Do not mix with other waste streams unless explicitly

permitted by your EHS office.[4]

Labeling: Clearly label the container as "Hazardous Waste" and list all chemical constituents

with their approximate concentrations (e.g., "SMER28 in DMSO, [Concentration]").[4]

Storage: Store the sealed container in a designated secondary containment bin within a well-

ventilated area, such as a chemical fume hood or a designated solvent waste cabinet.[4]

Disposal: Contact your institution's EHS office to arrange for the collection and disposal of

the liquid hazardous waste.[5]

Note on DMSO: DMSO is a combustible liquid and can enhance the skin absorption of other

chemicals.[4] Therefore, waste containing DMSO requires careful handling and storage in a

designated flammable materials storage area.[6]

SMER28 Signaling Pathway
SMER28 enhances autophagy through a mechanism that involves the valosin-containing

protein (VCP/p97).[1][7] It binds to VCP, stimulating its ATPase activity. This, in turn, promotes

the assembly and activity of the PtdIns3K complex I, leading to increased production of
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PtdIns3P and subsequent autophagosome biogenesis.[1][7] Concurrently, SMER28's activation

of VCP also facilitates the clearance of misfolded proteins via the ubiquitin-proteasome system.

[1]
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Click to download full resolution via product page

Caption: SMER28 activates VCP/p97, enhancing autophagy and proteasomal clearance.

Experimental Workflow for Waste Disposal
A logical workflow ensures that SMER28 waste is handled safely and efficiently from

generation to disposal.
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Caption: A streamlined workflow for the proper segregation and disposal of SMER28 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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